Cas no 1504588-00-4 (N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide)

N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide structure
1504588-00-4 structure
Product Name:N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide
CAS No:1504588-00-4
MF:C23H20ClN3O
MW:389.877404212952
CID:2089734
PubChem ID:82017756
Update Time:2024-11-04

N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • NAB 2
    • N-(2-Chlorobenzyl)-1-(2,5-dimethylphenyl)-1H-benzo[d]imidazole-5-carboxamide
    • N-(2-chlorobenzyl)-1-(2,5-dimethylphenyl)benzimidazole-5-carboxamide
    • Q27156175
    • N-(2-chlorobenzyl)-1-(2,5-dimethylphenyl)-1H-benzimidazole-5-carboxamide
    • N-[(2-Chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-benzimidazole-5-carboxamide
    • N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide
    • N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide
    • HY-110174
    • NAB2
    • CHEBI:82656
    • 1504588-00-4
    • EN300-174351
    • CS-0033038
    • AKOS022191372
    • TS-08350
    • NCGC00387235-01
    • NAB-2
    • alphaSYN-IN-NAB2
    • N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)benzimidazole-5-carboxamide
    • CHEMBL4303645
    • SCHEMBL16082488
    • Inchi: 1S/C23H20ClN3O/c1-15-7-8-16(2)22(11-15)27-14-26-20-12-17(9-10-21(20)27)23(28)25-13-18-5-3-4-6-19(18)24/h3-12,14H,13H2,1-2H3,(H,25,28)
    • InChI Key: CZSLEMCYYGEGKP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1CNC(C1C=CC2=C(C=1)N=CN2C1C=C(C)C=CC=1C)=O

Computed Properties

  • Exact Mass: 389.1294900g/mol
  • Monoisotopic Mass: 389.1294900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 4
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.9
  • XLogP3: 5.2

N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Storage Condition:2-8°C

N-(2-chlorophenyl)methyl-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide Pricemore >>

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